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Introduction
11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin family of natural

products, characterized by a unique spirocyclic γ-lactam core.[1] Isolated from various fungal

species, including Aspergillus fumigatus, it has garnered scientific interest for its selective

biological activity.[2][3] Notably, 11-O-Methylpseurotin A has been shown to selectively inhibit

a Hof1 deletion strain of Saccharomyces cerevisiae, suggesting a potential mechanism of

action related to the regulation of cytokinesis.[4][5] The Hof1 protein is a key regulator of

actomyosin ring dynamics and septum formation during cell division in yeast.[4]

The proper preparation of stock solutions is a critical and foundational step in experimental

workflows to ensure the accuracy, reproducibility, and reliability of in vitro and in vivo studies.

This document provides a detailed protocol for the preparation, storage, and handling of 11-O-
Methylpseurotin A stock solutions to maintain its stability and integrity.
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A thorough understanding of the physicochemical properties of 11-O-Methylpseurotin A is

essential for its correct handling and use in experiments.

Property Value Reference(s)

Molecular Formula C₂₃H₂₇NO₈ [2]

Molecular Weight 445.47 g/mol [2]

Appearance White to off-white solid [2]

CAS Number 956904-34-0 [2]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Ethanol, and

Methanol.[2][6] Limited

solubility in water.[1]

[1][2][6]

Purity >95.0% by HPLC [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of 11-O-Methylpseurotin A
in high-purity, anhydrous DMSO. This concentration is a common starting point for serial

dilutions to obtain working concentrations for various assays.

Materials and Equipment:

11-O-Methylpseurotin A (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous (≥99.7% purity)

Analytical balance

Laminar flow hood

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15609503/docs?utm_src=pdf-body#preparing-11-o-methylpseurotin-a-stock-solution-an-application-note-and-protocol
https://www.molbiolcell.org/doi/10.1091/mbc.11.2.593
https://www.molbiolcell.org/doi/10.1091/mbc.11.2.593
https://www.molbiolcell.org/doi/10.1091/mbc.11.2.593
https://www.molbiolcell.org/doi/10.1091/mbc.11.2.593
https://www.molbiolcell.org/doi/10.1091/mbc.11.2.593
https://pubmed.ncbi.nlm.nih.gov/10679017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3639043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3639043/
https://www.molbiolcell.org/doi/10.1091/mbc.11.2.593
https://pubmed.ncbi.nlm.nih.gov/10679017/
https://www.molbiolcell.org/doi/10.1091/mbc.11.2.593
https://www.benchchem.com/product/b15609503/docs?utm_src=pdf-body#preparing-11-o-methylpseurotin-a-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/product/b15609503/docs?utm_src=pdf-body#preparing-11-o-methylpseurotin-a-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated pipettes and sterile, nuclease-free tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Calculation of Mass: To prepare a desired volume of a 10 mM stock solution, calculate the

required mass of 11-O-Methylpseurotin A using the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 445.47 g/mol /

1000 = 4.45 mg

Preparation: Don appropriate PPE and perform all subsequent steps in a laminar flow hood

to ensure sterility.

Weighing: Carefully weigh the calculated mass of 11-O-Methylpseurotin A powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the compound.

Dissolution: Vortex the tube for 1-2 minutes until the solid is completely dissolved. Visually

inspect the solution to ensure no particulate matter is present. Gentle warming in a 37°C

water bath or sonication can be used to aid dissolution if necessary, but care should be taken

to avoid excessive heating.[1][6]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can lead to degradation,

aliquot the stock solution into smaller, single-use volumes in cryogenic vials.[1] Store the

aliquots at -80°C for long-term storage (up to 6 months).[1] For short-term use, stock

solutions may be stored at 4°C for up to 2 weeks.[1] The solid powder should be stored at

-20°C, protected from light and moisture.[1][2]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
For cell-based assays, the high-concentration stock solution must be diluted to the final

working concentration in the appropriate cell culture medium. It is crucial to maintain a low final

concentration of the organic solvent (e.g., DMSO) in the culture medium to avoid solvent-

induced cytotoxicity (typically ≤ 0.1%).[1]

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM 11-O-Methylpseurotin A stock

solution at room temperature.

Serial Dilution: It is recommended to perform serial dilutions to achieve the final desired

concentration accurately.

Example for preparing a 10 µM working solution: a. Intermediate Dilution: First, dilute the 10

mM stock solution 1:100 in sterile cell culture medium to obtain a 100 µM intermediate

solution. b. Final Dilution: Further dilute the 100 µM intermediate solution 1:10 in sterile cell

culture medium to achieve the final 10 µM working concentration.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of 11-O-Methylpseurotin A used in the experiment.

Fresh Preparation: Prepare working solutions fresh from a frozen stock for each experiment

to ensure compound integrity.[1]
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Caption: Workflow for preparing 11-O-Methylpseurotin A stock solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15609503/docs?utm_src=pdf-body-img#preparing-11-o-methylpseurotin-a-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/product/b15609503/docs?utm_src=pdf-body#preparing-11-o-methylpseurotin-a-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Postulated Signaling Pathway Inhibition in
Saccharomyces cerevisiae
11-O-Methylpseurotin A selectively inhibits a Hof1 deletion strain of S. cerevisiae. Hof1 is a

key protein in cytokinesis, the final stage of cell division. It plays a crucial role in coordinating

the contraction of the actomyosin ring with the formation of the primary septum, which divides

the mother and daughter cells.

The diagram below illustrates a simplified model of the key events in yeast cytokinesis and the

postulated point of interference by 11-O-Methylpseurotin A, which becomes particularly

effective in the absence of Hof1.
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Caption: Postulated inhibition of cytokinesis in a hof1Δ yeast strain.

Stability and Quality Control
The stability of 11-O-Methylpseurotin A is critical for obtaining reliable experimental results.

The γ-lactam ring in its spirocyclic core is susceptible to hydrolysis under acidic or alkaline

conditions.[1] The complex structure may also be sensitive to oxidation.[1]

Recommendations for Maintaining Stability:

pH: Maintain aqueous solutions within a neutral pH range (6.5-7.5) using a suitable buffer

system.[1]

Atmosphere: When possible, handle the compound and its solutions under an inert

atmosphere (e.g., nitrogen or argon) and use degassed solvents to minimize oxidation.[1]

Solvent: Use high-purity, anhydrous DMSO for stock solutions to prevent solvent-mediated

degradation.[1]

Quality Control: The stability of 11-O-Methylpseurotin A in an experimental setup can be

monitored using High-Performance Liquid Chromatography (HPLC) coupled with a UV or

Mass Spectrometry detector.[1] This allows for the separation and quantification of the intact

compound from potential degradation products.

Applications in Research
While research on 11-O-Methylpseurotin A is ongoing, its known selective activity against the

hof1Δ yeast strain makes it a valuable tool for studying cytokinesis.[4] Furthermore, based on

the activities of related pseurotin compounds, it may be investigated for potential anti-

inflammatory and anticancer properties.

Suggested Experimental Approaches:

Saccharomyces cerevisiae Growth Inhibition Assays: To determine the minimum inhibitory

concentration (MIC) against wild-type and hof1Δ yeast strains, broth microdilution or halo

assays can be performed. Working concentrations for screening are often in the range of 1-

100 µM, but should be determined empirically.
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Anticancer Activity: The effect on the viability and proliferation of cancer cell lines (e.g.,

HepG2, MCF-7) can be assessed using MTT or resazurin assays. Based on data for

Pseurotin A and D, initial dose-response experiments could explore concentrations ranging

from 1 µM to 50 µM.[7]

Anti-inflammatory Activity: The potential to inhibit the release of pro-inflammatory cytokines

(e.g., TNF-α, IL-6) in macrophage cell lines (e.g., RAW 264.7) stimulated with

lipopolysaccharide (LPS) can be investigated. Working concentrations for initial screening

could be in the range of 1-50 µM.

Note: For all novel applications, it is essential to perform dose-response studies to determine

the optimal working concentration of 11-O-Methylpseurotin A for the specific cell line and

assay being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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